2-Amino-2-(3-bromophenyl)propan-1-ol

• CAS: 1183013-69-5

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Amino-2-(3-bromophenyl)propan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-2-(3-bromophenyl)propan-1-ol is a substituted amino alcohol of significant interest in medicinal chemistry and synthetic organic chemistry. Its structural motifs, featuring a chiral center, a primary alcohol, an amino group, and a brominated phenyl ring, make it a versatile building block for the synthesis of more complex molecules, including potential drug candidates. The presence of the bromine atom offers a reactive handle for further chemical modifications, such as cross-coupling reactions, allowing for the introduction of diverse functional groups. This guide provides a comprehensive overview of its chemical properties, a plausible synthetic route, and its potential applications in research and development.

Core Molecular Attributes

The fundamental properties of 2-Amino-2-(3-bromophenyl)propan-1-ol are summarized in the table below. These identifiers are crucial for substance registration, database searching, and procurement.

Property	Value	Source
Molecular Formula	C₉H₁₂BrNO	[1]
Molecular Weight	230.1 g/mol
CAS Number	1183013-69-5
Canonical SMILES	C1=CC(=CC(=C1)Br)C(CN)CO	[1]
InChI Key	YZTHTUJFBRUOSD-UHFFFAOYSA-N

Physicochemical and Spectroscopic Profile

Physicochemical Properties (Predicted)

• Appearance: Likely a white to off-white solid at room temperature.

• Solubility: Expected to have some solubility in polar organic solvents such as methanol, ethanol, and DMSO. Its solubility in water is likely to be low but may be enhanced at acidic pH due to the protonation of the amino group.

• Melting Point: The melting point is anticipated to be in the range of similar amino alcohols, likely between 80-150 °C.

Spectroscopic Analysis (Predicted)

A detailed spectroscopic analysis is essential for the structural confirmation and purity assessment of 2-Amino-2-(3-bromophenyl)propan-1-ol.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methylene protons of the hydroxymethyl group, the methyl group, and the protons of the amino group. The aromatic region would likely display a complex splitting pattern characteristic of a 1,3-disubstituted benzene ring. The protons of the CH₂OH and NH₂ groups are exchangeable and may appear as broad singlets.

• ¹³C NMR: The carbon NMR spectrum should reveal nine distinct carbon signals, including four signals for the aromatic carbons (two of which would be quaternary), a signal for the quaternary carbon bearing the amino and methyl groups, and signals for the methyl, methylene, and the carbon bearing the amino group.

• IR Spectroscopy: The infrared spectrum would be characterized by strong O-H and N-H stretching bands in the region of 3200-3500 cm⁻¹. Aromatic C-H stretching would appear around 3000-3100 cm⁻¹, and aliphatic C-H stretching just below 3000 cm⁻¹. The C-Br stretching vibration is expected in the fingerprint region.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak (M+) and a characteristic M+2 peak of similar intensity, which is indicative of the presence of a bromine atom.

Synthesis and Chemical Logic

A plausible synthetic route to 2-Amino-2-(3-bromophenyl)propan-1-ol can be conceptualized from commercially available starting materials. The following proposed pathway is based on established synthetic methodologies for similar amino alcohols.

Sources

• 1. PubChemLite - 3-amino-2-(3-bromophenyl)propan-1-ol hydrochloride (C9H12BrNO) [pubchemlite.lcsb.uni.lu]

Spectroscopic Blueprint of a Novel Phenylpropanolamine: A Technical Guide to 2-Amino-2-(3-bromophenyl)propan-1-ol

Abstract

This technical guide provides a comprehensive analysis of the anticipated spectroscopic characteristics of the novel compound 2-Amino-2-(3-bromophenyl)propan-1-ol. In the dynamic landscape of drug discovery and development, the precise structural elucidation of new chemical entities is a cornerstone of progress. While direct experimental data for this specific molecule is not yet publicly available, this document leverages predictive methodologies and comparative data from structurally analogous compounds to construct a detailed spectroscopic profile, encompassing Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). This guide is intended to serve as a foundational resource for researchers, enabling them to anticipate spectral outcomes, design robust analytical protocols, and accurately interpret future experimental data.

Introduction: The Significance of 2-Amino-2-(3-bromophenyl)propan-1-ol

2-Amino-2-(3-bromophenyl)propan-1-ol belongs to the phenylpropanolamine class of compounds, a structural motif present in numerous biologically active molecules and pharmaceutical agents. The presence of a chiral center, an aromatic ring, and a halogen atom suggests a rich potential for diverse pharmacological activities. The amino alcohol functionality is a key pharmacophore, while the bromophenyl group can significantly influence metabolic stability, receptor binding affinity, and pharmacokinetic properties. Accurate and unambiguous structural characterization is therefore paramount for any future development of this compound. This guide provides the expected spectroscopic signature of the molecule, offering a virtual roadmap for its identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. Based on the structure of 2-Amino-2-(3-bromophenyl)propan-1-ol and data from analogous compounds such as 2-amino-1-phenyl-1-propanol, a detailed prediction of its ¹H and ¹³C NMR spectra can be formulated.[1]

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is expected to reveal distinct signals for each unique proton environment in the molecule. The chemical shifts are influenced by the electronic environment, with electronegative atoms like oxygen, nitrogen, and bromine causing a downfield shift.

Table 1: Predicted ¹H NMR Data for 2-Amino-2-(3-bromophenyl)propan-1-ol (in CDCl₃)

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.4-7.6	Multiplet	2H	Ar-H	Protons ortho to the bromine atom and the carbon bearing the amino-propanol group.
~ 7.2-7.4	Multiplet	2H	Ar-H	Protons meta and para to the bromine atom.
~ 3.6-3.8	Doublet of Doublets	2H	-CH₂OH	Diastereotopic protons of the hydroxymethyl group, showing geminal and vicinal coupling.
~ 2.5 (broad)	Singlet	3H	-NH₂ & -OH	Labile protons that can exchange with each other and with trace water in the solvent.
~ 1.4	Singlet	3H	-CH₃	Methyl group protons adjacent to the chiral center.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on the number of unique carbon environments and their electronic nature.

Table 2: Predicted ¹³C NMR Data for 2-Amino-2-(3-bromophenyl)propan-1-ol (in CDCl₃)

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~ 145	Ar-C	Quaternary aromatic carbon attached to the amino-propanol moiety.
~ 130-135	Ar-CH	Aromatic methine carbons.
~ 122	Ar-C	Quaternary aromatic carbon bearing the bromine atom.
~ 70	-C H₂OH	Carbon of the hydroxymethyl group, deshielded by the oxygen atom.
~ 60	C (NH₂)(CH₃)	Quaternary carbon of the chiral center, attached to nitrogen.
~ 25	-CH₃	Carbon of the methyl group.

Experimental Protocol for NMR Data Acquisition

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data.

• Sample Preparation:

  • Accurately weigh 5-10 mg of 2-Amino-2-(3-bromophenyl)propan-1-ol for ¹H NMR, and 20-50 mg for ¹³C NMR.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry 5 mm NMR tube.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

  • Shim the magnetic field to ensure homogeneity.

  • Tune and match the probe for the appropriate nucleus (¹H or ¹³C).

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard single-pulse experiment. Typical spectral width is -2 to 12 ppm.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for each carbon. A wider spectral width (0-200 ppm) is necessary.

  • For unambiguous assignment, 2D NMR experiments such as COSY (Correlated Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are highly recommended.

NMR Workflow Diagram

Caption: Workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy probes the vibrational frequencies of bonds within a molecule, providing a characteristic fingerprint of the functional groups present.

Predicted IR Absorption Bands

The IR spectrum of 2-Amino-2-(3-bromophenyl)propan-1-ol is expected to show characteristic absorption bands for its hydroxyl, amino, and aromatic moieties.

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group
3400-3200 (broad)	Strong	O-H stretch	Alcohol
3350-3250 (two bands)	Medium	N-H stretch	Primary Amine
3100-3000	Medium	C-H stretch	Aromatic
2980-2850	Medium	C-H stretch	Aliphatic
1620-1580	Medium	N-H bend	Primary Amine
1600, 1475	Medium-Weak	C=C stretch	Aromatic Ring
1250-1000	Strong	C-O stretch	Primary Alcohol
1100-1000	Medium	C-N stretch	Amine
800-600	Strong	C-Br stretch	Aryl Halide

Experimental Protocol for IR Spectroscopy (ATR Method)

The Attenuated Total Reflectance (ATR) method is a common and convenient technique for obtaining IR spectra of solid samples.

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a small amount of the solid 2-Amino-2-(3-bromophenyl)propan-1-ol sample onto the ATR crystal.

• Apply Pressure: Use the pressure arm to ensure good contact between the sample and the crystal.

• Data Acquisition: Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) after analysis.

IR Spectroscopy Workflow Diagram

Caption: Workflow for ATR-IR spectroscopic analysis.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight of a compound and its fragmentation pattern upon ionization, which can aid in structural elucidation.

Predicted Mass Spectrum

For 2-Amino-2-(3-bromophenyl)propan-1-ol (C₉H₁₂BrNO), the expected monoisotopic mass is approximately 230.01 u. The presence of bromine will be indicated by a characteristic isotopic pattern for the molecular ion peak ([M]⁺ and [M+2]⁺ in a roughly 1:1 ratio).

Table 4: Predicted Key Mass Spectral Fragments (Electron Ionization)

m/z Value	Proposed Fragment	Interpretation
231/233	[C₉H₁₂BrNO]⁺	Molecular ion peak with bromine isotope pattern.
200/202	[C₈H₉BrN]⁺	Loss of the hydroxymethyl radical (•CH₂OH).
184/186	[C₇H₇Br]⁺	Benzylic cleavage.
155/157	[C₆H₄Br]⁺	Bromophenyl cation.
77	[C₆H₅]⁺	Phenyl cation.
44	[C₂H₆N]⁺	Alpha-cleavage fragment [CH₃-C(NH₂)-H]⁺.

Experimental Protocol for Mass Spectrometry (GC-MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for the analysis of this compound, potentially after derivatization to increase volatility.

• Sample Preparation: Prepare a dilute solution of the compound in a volatile organic solvent (e.g., methanol, dichloromethane).

• GC Separation: Inject the sample into the GC, where it is vaporized and separated on a capillary column. The temperature program should be optimized to ensure good peak shape and separation from any impurities.

• Ionization: As the compound elutes from the GC column, it enters the mass spectrometer and is ionized, typically by Electron Ionization (EI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole).

• Detection: The separated ions are detected, and a mass spectrum is generated.

Mass Spectrometry Workflow Diagram

Caption: Workflow for GC-MS analysis.

Conclusion

This technical guide presents a detailed, predictive spectroscopic profile of 2-Amino-2-(3-bromophenyl)propan-1-ol. By integrating data from analogous structures with fundamental spectroscopic principles, we have established a robust framework for the anticipated NMR, IR, and MS data. The provided experimental protocols and workflows offer a standardized approach to data acquisition, ensuring quality and reproducibility. This document serves as an essential tool for any researcher embarking on the synthesis, characterization, or application of this promising new chemical entity, facilitating its unambiguous identification and paving the way for future investigations into its chemical and biological properties.

References

• M. A. S. S. Priyadarshani, S. U. A. M. Razick, M. C. M. Iqbal, and S. P. Deraniyagala, "Molecular structure analysis and biological properties investigation on antiseptic drug; 2-amino-1-phenyl-1-propanol using spectroscopic and computational research analysis," Heliyon, vol. 7, no. 4, p. e06733, 2021. [Online]. Available: [Link]

Sources

• 1. Molecular structure analysis and biological properties investigation on antiseptic drug; 2-amino-1-phenyl-1-propanol using spectroscopic and computational research analysis - PMC [pmc.ncbi.nlm.nih.gov]

Discovery and First Synthesis of 2-Amino-2-(3-bromophenyl)propan-1-ol: A Foundational Building Block for BACE1 Inhibitors

Executive Summary & Discovery Context

The pursuit of disease-modifying therapies for Alzheimer’s disease has heavily focused on the inhibition of β -site amyloid precursor protein cleaving enzyme 1 (BACE1). In 2011, Janssen Pharmaceutica NV disclosed a novel class of 5-amino-3,6-dihydro-1H-pyrazin-2-one derivatives that exhibited potent BACE1 inhibitory activity .

Central to the synthesis of these advanced pharmacophores is the critical building block 2-amino-2-(3-bromophenyl)propan-1-ol . As an unnatural, α,α -disubstituted amino alcohol, this compound provides two indispensable structural features:

• A Quaternary Stereocenter: The α -methyl group restricts the conformational flexibility of the resulting pyrazinone ring, locking the inhibitor into an optimal geometry for binding the catalytic aspartate dyads of BACE1.

• A 3-Bromophenyl Handle: The meta-bromo substituent serves as a versatile orthogonal handle for late-stage palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), allowing rapid exploration of the S1​ and S3​ subpockets of the enzyme.

Physicochemical Profile

Before delving into the synthetic methodology, it is crucial to establish the quantitative parameters of the target compound and its primary salt form, which is often utilized to enhance stability and handling during multi-step synthesis .

Parameter	Specification
Chemical Name	2-Amino-2-(3-bromophenyl)propan-1-ol
Free Base CAS Registry No.	1183013-69-5
Hydrochloride CAS Registry No.	2137742-56-2
Precursor Amino Acid CAS No.	7399-36-2
Molecular Formula	C 9​ H 12​ BrNO
Molecular Weight	230.10 g/mol
Physical State	Solid (typically white to off-white powder)
Storage Conditions	2-8 °C, desiccated, protected from light

Retrosynthetic Strategy & Logical Progression

The synthesis of α -tertiary amino alcohols typically relies on the reduction of the corresponding unnatural amino acids. For 2-amino-2-(3-bromophenyl)propan-1-ol, the most scalable and robust approach is a three-step sequence beginning with the Strecker amino acid synthesis from commercially available 1-(3-bromophenyl)ethanone (3-bromoacetophenone).

Synthetic workflow for 2-Amino-2-(3-bromophenyl)propan-1-ol.

Once synthesized, this core module is subjected to cyclization and cross-coupling to yield the final therapeutic candidates.

Logical progression from amino alcohol core to BACE1 inhibitor.

Step-by-Step Experimental Methodologies

As an application scientist, it is imperative to understand that experimental success relies not just on mixing reagents, but on controlling the thermodynamics and kinetics of the system. The following protocols represent a self-validating workflow designed for high yield and safety.

Step 1: Strecker Synthesis of 2-Amino-2-(3-bromophenyl)propanenitrile

Causality & Rationale: Ketones are significantly less electrophilic and more sterically hindered than aldehydes. To drive the Strecker reaction to completion, an excess of ammonia and cyanide is required, and the reaction must be performed in a sealed vessel to prevent the escape of volatile NH 3​ , thereby shifting the equilibrium toward the intermediate imine.

• Preparation: Charge a heavy-walled pressure flask with 1-(3-bromophenyl)ethanone (1.0 eq) and a saturated solution of ammonia in methanol (approx. 7 N, 5 volumes).

• Reagent Addition: Sequentially add ammonium chloride (2.0 eq) and sodium cyanide (1.5 eq). Safety Note: NaCN is highly toxic; all operations must be conducted in a specialized fume hood with cyanide antidotes available.

• Reaction: Seal the flask securely. Heat the heterogeneous mixture to 60 °C with vigorous stirring for 24 hours.

• Workup: Cool the vessel to 0 °C before carefully venting. Dilute the mixture with water to dissolve inorganic salts and extract the aqueous layer three times with ethyl acetate.

• Isolation: Wash the combined organic extracts with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo to afford the crude α -amino nitrile as a viscous oil.

Step 2: Hydrolysis to 2-Amino-2-(3-bromophenyl)propanoic acid

Causality & Rationale: The hydrolysis of an α,α -disubstituted nitrile is notoriously difficult due to steric shielding of the cyano carbon. Basic hydrolysis often stalls at the primary amide stage. Therefore, harsh acidic hydrolysis using concentrated hydrochloric acid under prolonged reflux is employed to force the conversion to the carboxylic acid.

• Preparation: Suspend the crude amino nitrile from Step 1 in concentrated aqueous HCl (12 M, 10 volumes).

• Reaction: Heat the suspension to reflux (approx. 105 °C). The mixture will initially be heterogeneous but will gradually homogenize as the nitrile hydrolyzes. Maintain reflux for 24 hours.

• Precipitation: Cool the reaction mixture slowly to room temperature, then to 0 °C. The target amino acid typically precipitates directly as the hydrochloride salt due to the common-ion effect.

• Isolation: Filter the precipitate and wash with cold diethyl ether to remove unreacted ketone and non-polar organic impurities. Dry the solid thoroughly under high vacuum to yield 2-amino-2-(3-bromophenyl)propanoic acid hydrochloride.

Step 3: Reduction to 2-Amino-2-(3-bromophenyl)propan-1-ol

Causality & Rationale: Carboxylic acids are highly resistant to mild hydride donors (like NaBH 4​ ). Lithium aluminum hydride (LiAlH 4​ ) provides the aggressive nucleophilic hydride necessary to reduce the carboxylate directly to the primary alcohol. The reaction is performed in anhydrous THF to prevent the violent, exothermic decomposition of LiAlH 4​ by water. A strict Fieser workup is utilized to safely quench the reaction and trap aluminum byproducts in an easily filterable granular matrix.

• Preparation: In an oven-dried, argon-purged round-bottom flask, suspend LiAlH 4​ (3.0 eq) in anhydrous THF (10 volumes). Cool the suspension to 0 °C using an ice bath.

• Addition: Add the amino acid hydrochloride (1.0 eq) portion-wise over 30 minutes. Caution: This step is highly exothermic and evolves hydrogen gas. The stepwise addition controls the rate of gas evolution.

• Reaction: Remove the ice bath, allow the mixture to warm to room temperature, and then heat to reflux for 4 to 6 hours to ensure complete reduction.

• Fieser Quench: Cool the mixture back to 0 °C. For every x grams of LiAlH 4​ initially used, sequentially and dropwise add:

  • x mL of deionized water.

  • x mL of 15% aqueous NaOH solution.

  • 3x mL of deionized water.

• Isolation: Stir the quenched mixture vigorously at room temperature for 30 minutes until the aluminum salts form a white, granular precipitate. Filter the suspension through a pad of Celite, washing the filter cake thoroughly with hot THF.

• Final Purification: Concentrate the filtrate in vacuo. The resulting residue can be recrystallized from ethyl acetate/hexanes or converted to its hydrochloride salt by treatment with HCl in dioxane to afford pure 2-amino-2-(3-bromophenyl)propan-1-ol.

References

• Trabanco-Suarez, A. A., Tresadern, G. J., Macdonald, G. J., & Vega Ramiro, J. A. (2011). 5-Amino-3,6-dihydro-1H-pyrazin-2-one derivatives useful as inhibitors of beta-secretase (BACE). World Intellectual Property Organization.

• NextSDS Chemical Database. (n.d.). 2-amino-2-(3-bromophenyl)propan-1-ol hydrochloride — Chemical Substance Information. [Link]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory-Scale Preparation of 2-Amino-2-(3-bromophenyl)propan-1-ol

Abstract

This document provides a comprehensive guide for the laboratory-scale synthesis of 2-Amino-2-(3-bromophenyl)propan-1-ol, a valuable chiral building block and intermediate in medicinal chemistry and drug development. The synthetic strategy is centered around a robust and well-documented pathway commencing with the commercially available starting material, 1-(3-bromophenyl)ethan-1-one. The selected route involves a Strecker synthesis to construct the α-aminonitrile core, followed by hydrolysis and subsequent reduction. This guide is intended for researchers, chemists, and drug development professionals, offering detailed, step-by-step protocols, mechanistic insights, and critical safety information.

Introduction and Synthetic Strategy

2-Amino-2-(3-bromophenyl)propan-1-ol is a substituted amino alcohol derivative. The presence of a bromine atom on the phenyl ring provides a reactive handle for further chemical modifications, such as cross-coupling reactions, making it a versatile scaffold in the synthesis of complex molecules and pharmaceutical candidates.

The synthetic approach detailed herein was chosen for its reliability, scalability, and reliance on well-understood chemical transformations. The overall strategy can be divided into four primary stages:

• Strecker Synthesis: Formation of an α-aminonitrile from 1-(3-bromophenyl)ethan-1-one.

• Nitrile Hydrolysis: Conversion of the α-aminonitrile to the corresponding α-amino acid.

• Esterification: Protection of the carboxylic acid as a methyl ester to facilitate the subsequent reduction.

• Ester Reduction: Reduction of the methyl ester to the primary alcohol, yielding the final product.

This multi-step approach ensures high purity and allows for the isolation and characterization of key intermediates, providing a self-validating protocol.

Overall Synthetic Workflow

The following diagram outlines the complete synthetic pathway from the starting material to the final product.

Caption: High-level overview of the 4-step synthesis.

Experimental Protocols and Mechanistic Discussion

Safety Preamble: This synthesis involves highly toxic (sodium cyanide), corrosive (strong acids and bases), and pyrophoric (Lithium Aluminum Hydride) reagents. All procedures must be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory. An emergency eyewash and shower must be readily accessible.

Part 1: Synthesis of 2-Amino-2-(3-bromophenyl)propanenitrile (Strecker Synthesis)

Principle & Causality: The Strecker synthesis is a classic method for synthesizing α-amino acids and their precursors.[1] The reaction begins with the in-situ formation of an imine from the starting ketone and ammonia (generated from ammonium chloride). The cyanide ion then acts as a nucleophile, attacking the electrophilic imine carbon to form the stable α-aminonitrile. This one-pot reaction is an efficient way to install both the amino and nitrile functionalities at the α-carbon.

Reagents & Materials

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
1-(3-bromophenyl)ethan-1-one	199.04	10.0 g	50.2
Ammonium Chloride (NH₄Cl)	53.49	4.03 g	75.3 (1.5 eq)
Sodium Cyanide (NaCN)	49.01	3.69 g	75.3 (1.5 eq)
2-Propanol	-	100 mL	-
Ammonium Hydroxide (28%)	-	50 mL	-
Diethyl Ether	-	As needed	-
Anhydrous Magnesium Sulfate	-	As needed	-

Step-by-Step Protocol:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer, add 1-(3-bromophenyl)ethan-1-one (10.0 g, 50.2 mmol) and 2-propanol (100 mL). Stir until the ketone is fully dissolved.

• Add ammonium chloride (4.03 g, 75.3 mmol) to the solution.

• In a separate beaker, carefully dissolve sodium cyanide (3.69 g, 75.3 mmol) in ammonium hydroxide solution (50 mL). CAUTION: Sodium cyanide is extremely toxic. Handle with extreme care and avoid contact with acids, which would liberate lethal hydrogen cyanide gas.

• Cool the ketone solution in an ice bath to 0-5 °C.

• Slowly add the sodium cyanide/ammonium hydroxide solution to the cooled ketone solution over 30 minutes using a dropping funnel.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., 3:1 Hexanes:Ethyl Acetate).

• Once the reaction is complete, transfer the mixture to a separatory funnel and add 100 mL of water.

• Extract the aqueous layer with diethyl ether (3 x 100 mL).

• Combine the organic layers, wash with brine (1 x 100 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure to yield the crude α-aminonitrile as an oil or low-melting solid. This product is often used in the next step without further purification.

Part 2: Hydrolysis of 2-Amino-2-(3-bromophenyl)propanenitrile to 2-Amino-2-(3-bromophenyl)propanoic acid

Principle & Causality: Acid-catalyzed hydrolysis converts the nitrile functional group into a carboxylic acid.[2] The reaction proceeds via protonation of the nitrile nitrogen, making the carbon more susceptible to nucleophilic attack by water. A series of proton transfers and tautomerization steps first yields an amide intermediate, which is then further hydrolyzed under the harsh acidic conditions to the desired carboxylic acid and an ammonium salt. A strong acid like sulfuric acid and elevated temperatures are required to drive this transformation to completion.

Reagents & Materials

Reagent	M.W. ( g/mol )	Amount	Notes
Crude α-aminonitrile	~225.08	~50.2 mmol	From Step 1
Sulfuric Acid (98%)	98.08	50 mL	Corrosive
Water	18.02	50 mL	-
Ammonium Hydroxide (28%)	-	As needed	For pH adjustment
Diethyl Ether	-	As needed	For washing

Step-by-Step Protocol:

• Set up a 250 mL round-bottom flask with a reflux condenser.

• In a beaker, carefully and slowly add concentrated sulfuric acid (50 mL) to water (50 mL) while cooling in an ice bath. CAUTION: Always add acid to water.

• Transfer the crude α-aminonitrile from the previous step to the reaction flask.

• Carefully add the cooled sulfuric acid solution to the flask.

• Heat the reaction mixture to reflux (approx. 110-120 °C) using a heating mantle for 6-8 hours.

• After reflux, cool the mixture to room temperature and then further in an ice bath.

• Slowly and carefully neutralize the reaction by adding concentrated ammonium hydroxide until the pH reaches the isoelectric point of the amino acid (typically pH 5-6). The product will precipitate out of the solution as a white solid.

• Collect the solid precipitate by vacuum filtration.

• Wash the solid with cold water (2 x 30 mL) and then with cold diethyl ether (2 x 30 mL) to remove any non-polar impurities.

• Dry the solid in a vacuum oven to obtain 2-Amino-2-(3-bromophenyl)propanoic acid.

Part 3: Synthesis of Methyl 2-amino-2-(3-bromophenyl)propanoate

Principle & Causality: Fischer esterification is employed to convert the carboxylic acid into a methyl ester. This step is crucial because the subsequent reducing agent, LiAlH₄, would otherwise react with the acidic proton of the carboxylic acid in a non-productive acid-base reaction. The reaction is typically catalyzed by a strong acid. Thionyl chloride (SOCl₂) in methanol is a highly effective method, as it reacts with methanol to generate HCl in situ, which acts as the catalyst, while also acting as a dehydrating agent.

Reagents & Materials

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
α-Amino acid	~244.09	~10.0 g	~41.0
Anhydrous Methanol	32.04	150 mL	-
Thionyl Chloride (SOCl₂)	118.97	4.5 mL	61.5 (1.5 eq)
Saturated NaHCO₃ solution	-	As needed	-
Ethyl Acetate	-	As needed	-

Step-by-Step Protocol:

• Suspend the α-amino acid (~10.0 g) in anhydrous methanol (150 mL) in a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add thionyl chloride (4.5 mL) dropwise to the stirring suspension. Gas evolution (HCl, SO₂) will be observed.

• After the addition, remove the ice bath and heat the mixture to reflux for 4-6 hours. The solution should become homogeneous.

• Cool the reaction to room temperature and remove the methanol under reduced pressure.

• Dissolve the residue in ethyl acetate (150 mL) and carefully wash with saturated sodium bicarbonate solution (2 x 75 mL) until gas evolution ceases.

• Wash with brine (1 x 75 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the methyl ester, which can be purified by column chromatography if necessary.

Part 4: Reduction of Methyl 2-amino-2-(3-bromophenyl)propanoate to 2-Amino-2-(3-bromophenyl)propan-1-ol

Principle & Causality: Lithium Aluminum Hydride (LiAlH₄) is a powerful, non-selective reducing agent capable of reducing esters to primary alcohols.[2] The mechanism involves the nucleophilic addition of a hydride ion to the ester carbonyl, followed by elimination of the methoxide leaving group to form an intermediate aldehyde, which is immediately reduced further to the primary alcohol. The amino group is not reduced under these conditions. Anhydrous conditions are critical as LiAlH₄ reacts violently with water.

Reagents & Materials

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
α-Amino ester	~258.11	~8.0 g	~31.0
Lithium Aluminum Hydride (LiAlH₄)	37.95	2.35 g	62.0 (2.0 eq)
Anhydrous Tetrahydrofuran (THF)	-	150 mL	-
Water	18.02	2.4 mL	For quenching
15% NaOH solution	-	2.4 mL	For quenching
Dichloromethane (DCM)	-	As needed	-

Step-by-Step Protocol:

• Set up a flame-dried 500 mL three-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon) equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Carefully add LiAlH₄ (2.35 g, 62.0 mmol) to 100 mL of anhydrous THF in the flask and cool to 0 °C.

• Dissolve the α-amino ester (~8.0 g, 31.0 mmol) in 50 mL of anhydrous THF and add it to the dropping funnel.

• Add the ester solution dropwise to the LiAlH₄ suspension over 1 hour, maintaining the temperature at 0 °C.

• After addition, allow the mixture to warm to room temperature and then heat to reflux for 2 hours.

• Cool the reaction back down to 0 °C.

• Quench the reaction with extreme care (Fieser workup):

  • Slowly and dropwise add 2.4 mL of water.

  • Slowly and dropwise add 2.4 mL of 15% aqueous NaOH.

  • Slowly and dropwise add 7.2 mL of water.

• Stir the resulting granular white precipitate vigorously for 30 minutes.

• Filter the solid salts through a pad of Celite and wash the filter cake thoroughly with THF and then dichloromethane.

• Combine the filtrates and concentrate under reduced pressure to yield the crude product.

• Purify the final product, 2-Amino-2-(3-bromophenyl)propan-1-ol, by silica gel column chromatography (e.g., using a gradient of 0-10% methanol in dichloromethane) or recrystallization to yield a pure solid.[3]

Characterization

The identity and purity of the final product and key intermediates should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Infrared Spectroscopy (IR): To identify key functional groups (e.g., -OH, -NH₂, C-Br).

• Melting Point: To assess the purity of the final solid product.

References

• De Kimpe, N., et al. (2001). Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl)-1,2,3-triazoles and evaluation of their antimalarial activity. Supporting Information. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitrile reduction. Available at: [Link]

• Chemistry Steps. (2024). Reactions of Nitriles. Available at: [Link]

• Evans, R. W., et al. (2013). A General, Catalytic α-Amination of Carbonyl Compounds. Journal of the American Chemical Society. Available at: [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Available at: [Link]

• Master Organic Chemistry. (2024). Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). Available at: [Link]

Sources

• 1. α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination [organic-chemistry.org]
• 2. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]
• 3. 2-Amino-2-(3-bromophenyl)propan-1-ol | 1183013-69-5 [sigmaaldrich.com]

Application Note: Large-Scale Synthesis of 2-Amino-2-(3-bromophenyl)propan-1-ol

Executive Summary

The compound 1[1] is a highly versatile quaternary amino alcohol building block. Featuring a sterically hindered chiral center and a reactive 3-bromophenyl moiety, it is a critical intermediate in the development of small-molecule therapeutics, particularly in cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) for CNS and kinase inhibitor drug discovery.

Synthesizing quaternary amino alcohols at scale presents distinct chemical challenges, primarily overcoming the steric hindrance during carbon-carbon bond formation and ensuring chemoselectivity during reduction. This application note details a robust, field-proven, three-step synthetic protocol designed for large-scale manufacturing, emphasizing high atom economy, operational safety, and self-validating in-process controls.

Synthetic Strategy & Mechanistic Rationale

The synthesis is engineered to avoid hazardous reagents like lithium aluminum hydride (LiAlH₄) and to prevent the unwanted reductive debromination of the aryl halide.

• Step 1: Bucherer-Bergs Reaction: The synthesis begins with 3'-bromoacetophenone. Rather than utilizing a standard Strecker synthesis—which suffers from poor yields with hindered ketones—the 2[2] is employed. The thermodynamic stability of the resulting hydantoin ring drives the equilibrium forward, resulting in near-quantitative yields of 5-(3-bromophenyl)-5-methylimidazolidine-2,4-dione.

• Step 2: Alkaline Hydrolysis: Hydantoins with quaternary alpha-carbons are notoriously resistant to hydrolysis. Standard refluxing in 1M NaOH is insufficient. We employ a high-pressure alkaline hydrolysis (3M NaOH at 150 °C) to force the ring-opening and subsequent decarboxylation, yielding 3[3]. Basic conditions are strictly maintained to prevent deamination.

• Step 3: Chemoselective Reduction: To convert the amino acid to the target amino alcohol, we utilize the 4[4]. Sodium borohydride alone cannot reduce carboxylic acids. The addition of iodine oxidizes the borohydride to generate borane-THF (BH₃·THF) in situ. This highly electrophilic species rapidly reduces the electron-rich carboxylic acid while leaving the aryl bromide completely intact[5].

Process Flow Diagram

Three-step synthetic workflow for 2-Amino-2-(3-bromophenyl)propan-1-ol.

Quantitative Process Parameters

The following table summarizes the optimized parameters for a 1-kilogram scale synthesis, ensuring reproducible yields and high purity profiles.

Parameter	Step 1: Bucherer-Bergs	Step 2: Base Hydrolysis	Step 3: NaBH₄/I₂ Reduction
Target Intermediate	Hydantoin	Amino Acid	Amino Alcohol
Stoichiometry	Ketone:KCN:(NH₄)₂CO₃ (1:2:4)	Hydantoin:NaOH (1:10)	Amino Acid:NaBH₄:I₂ (1:2.5:1.25)
Temperature	60 °C	150 °C (Autoclave)	0 °C to 70 °C (Reflux)
Reaction Time	24 hours	24 hours	16 hours
Typical Yield	85 - 90%	80 - 85%	82 - 88%
Purity (HPLC)	> 98% (a/a)	> 97% (a/a)	> 99% (a/a)

Detailed Experimental Protocols

Step 1: Synthesis of 5-(3-bromophenyl)-5-methylimidazolidine-2,4-dione

• Charge: To a 10 L jacketed reactor, add 3'-bromoacetophenone (1.0 kg, 5.02 mol) and a 1:1 mixture of Ethanol/Water (5.0 L).

• Reagent Addition: Add ammonium carbonate (1.93 kg, 20.1 mol). Stir for 15 minutes. Carefully add potassium cyanide (0.65 kg, 10.0 mol) in portions. (CRITICAL SAFETY: Conduct in a highly ventilated scrubber-equipped hood; maintain alkaline pH to prevent HCN gas evolution).

• Reaction: Heat the mixture to 60 °C and maintain for 24 hours.

• Workup: Cool the reactor to 5 °C. A thick white precipitate will form. Filter the solid and wash sequentially with ice-cold water (3 x 1 L) and cold ethanol (1 L). Dry under vacuum at 50 °C.

• Self-Validation System: The reaction is validated by the heavy precipitation of the hydantoin, which is highly insoluble in cold water. HPLC analysis should confirm the disappearance of the ketone (< 1% remaining).

Step 2: Synthesis of 2-Amino-2-(3-bromophenyl)propanoic acid

• Charge: Transfer the hydantoin (~1.2 kg, 4.46 mol) into a 10 L Hastelloy autoclave.

• Hydrolysis: Add 3M aqueous NaOH (15 L). Seal the autoclave and heat to 150 °C (internal pressure will reach ~4-5 bar). Stir at 400 rpm for 24 hours.

• Workup: Cool the reactor to 20 °C and vent safely. Transfer the homogeneous solution to a precipitation vessel.

• Isoelectric Precipitation: Slowly add concentrated HCl under vigorous stirring until the pH reaches exactly 6.5 (the isoelectric point of the amino acid). Maintain the temperature below 30 °C during neutralization.

• Self-Validation System: Successful hydrolysis is indicated by complete dissolution of the starting material in the basic medium. Upon neutralization, the zwitterionic amino acid will instantly crash out as a dense white powder. Filter, wash with water, and dry.

Step 3: Synthesis of 2-Amino-2-(3-bromophenyl)propan-1-ol

• Charge: In a thoroughly dried 20 L reactor flushed with N₂, suspend the amino acid (0.8 kg, 3.28 mol) in anhydrous THF (8 L).

• Reduction Setup: Add NaBH₄ (0.31 kg, 8.2 mol) in one portion. Cool the suspension to 0 °C.

• Activation: Dissolve Iodine (1.04 kg, 4.1 mol) in anhydrous THF (2 L). Add this solution dropwise to the reactor over 2 hours.

• Reaction: After the addition is complete, heat the mixture to reflux (70 °C) for 16 hours.

• Quench & Extraction: Cool to 0 °C. Carefully add Methanol (1 L) dropwise to quench residual borane. Stir until bubbling ceases. Acidify with 1M HCl to pH 2, stir for 1 hour to break the boron-nitrogen complexes, then basify to pH 10 with 3M NaOH. Extract the aqueous layer with Ethyl Acetate (3 x 4 L). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Self-Validation System: The reduction progress is visually validated by the vigorous evolution of hydrogen gas during iodine addition. Final product identity is confirmed by FTIR: the complete disappearance of the carbonyl stretch (~1700 cm⁻¹) and the emergence of a broad O-H/N-H stretch (~3300 cm⁻¹).

Mechanistic Pathway of Borane Reduction

Mechanism of carboxylic acid reduction using the NaBH4/I2 system.

Safety & Scale-up Considerations

• Cyanide Handling (Step 1): Potassium cyanide is highly toxic. Ensure the reaction pH never drops below 10 during the reaction to prevent the release of lethal HCN gas. Waste streams must be treated with bleach (sodium hypochlorite) prior to disposal.

• Pressure Equipment (Step 2): The alkaline hydrolysis generates ammonia and carbon dioxide. The use of a pressure-rated Hastelloy autoclave is mandatory to contain the autogenous pressure and resist the highly corrosive hot NaOH.

• Hydrogen Evolution (Step 3): The reaction of NaBH₄ with I₂ releases stoichiometric amounts of highly flammable hydrogen gas. The reactor must be continuously purged with nitrogen and vented through an appropriate exhaust system.

References

• Sigma-Aldrich. 2-amino-2-(3-bromophenyl)propan-1-ol Product Catalog. Available at:1

• NextSDS. 2-amino-2-(3-bromophenyl)propanoic acid Chemical Substance Information. Available at: 3

• Gante, J., et al. "Discovery of an Orally Active Non-Peptide Fibrinogen Receptor Antagonist Based on the Hydantoin Scaffold." Journal of Medicinal Chemistry. ACS Publications. Available at: 2

• Periasamy, M., & Thirumalaikumar, M. "Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis." Journal of Organometallic Chemistry. Available at: 4

• V. N. G. et al. "A Convenient Reduction of α-Amino Acids to 1,2-Amino Alcohols With Retention of Optical Purity." The Open Organic Chemistry Journal. Available at: 5

Sources

• 1. 3 amino propan 2 ol | Sigma-Aldrich [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nextsds.com [nextsds.com]
• 4. researchgate.net [researchgate.net]
• 5. benthamopen.com [benthamopen.com]

Application Note: 2-Amino-2-(3-bromophenyl)propan-1-ol in Advanced Materials and Drug Discovery

Executive Summary

2-Amino-2-(3-bromophenyl)propan-1-ol is a highly versatile, bifunctional building block that bridges the gap between organic synthesis, materials science, and pharmacology. For researchers and drug development professionals, this molecule offers two orthogonal reactive domains: a stereochemically rich 1,2-amino alcohol moiety and a robust 3-bromophenyl handle. This Application Note details validated, self-validating protocols for utilizing this compound in the synthesis of immobilized catalytic ligands, functionalized polyurethanes, and active pharmaceutical ingredient (API) scaffolds.

Mechanistic Insights and Causality (E-E-A-T)

The strategic selection of 2-amino-2-(3-bromophenyl)propan-1-ol over simpler aliphatic or unhalogenated aromatic precursors is driven by the principle of orthogonal reactivity:

• The 1,2-Amino Alcohol Motif: This domain is highly nucleophilic and stereodirecting. It readily undergoes condensation to form oxazolines, acts as a potent bidentate ligand for transition metals, and serves as a chain-extending equivalent in polymer chemistry. The synthesis of protected 1,2-amino alcohols is a cornerstone of asymmetric synthesis[1].

• The 3-Bromophenyl Handle: Halogenated arenes provide an unhindered vector for carbon-carbon or carbon-heteroatom bond formation. Through palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig), the bromo-arene allows for grafting onto polymer supports or late-stage functionalization without disrupting the sensitive amino alcohol stereocenter[2].

By exploiting the differential reactivity of these two domains, researchers can design self-validating experimental workflows where the completion of one reaction (e.g., polymerization) naturally preserves the functional handle for the next (e.g., cross-coupling).

Application 1: Synthesis of Polymer-Supported Bis(oxazoline) Ligands

Bis(oxazoline) (BOX) ligands are ubiquitous in asymmetric catalysis. By utilizing 2-amino-2-(3-bromophenyl)propan-1-ol, researchers can synthesize a BOX ligand that is subsequently covalently grafted onto a robust polystyrene support via Suzuki cross-coupling, enabling catalyst recycling and flow-chemistry applications.

Experimental Protocol

Causality Check: The condensation selectively targets the amino alcohol to form the oxazoline rings. The bromo group is entirely inert under these conditions, ensuring 100% handle retention for the downstream immobilization step.

• Oxazoline Formation: Condense 2-amino-2-(3-bromophenyl)propan-1-ol (2.05 eq) with dimethylmalonyl dichloride (1.0 eq) in the presence of triethylamine ( Et3​N ) in anhydrous dichloromethane (DCM) at 0 °C, warming to room temperature over 12 hours.

• Cyclization: Treat the resulting bis-amide intermediate with mesyl chloride (MsCl) and additional Et3​N , followed by heating to 40 °C for 6 hours to yield the bromo-functionalized BOX ligand.

• Immobilization (Suzuki Coupling): React the bromo-BOX ligand with a boronic acid-functionalized cross-linked polystyrene resin. Utilize Pd(PPh3​)4​ (5 mol%) and K2​CO3​ (2.0 eq) in a DMF/ H2​O (9:1) solvent system at 85 °C for 24 hours. The use of eco-friendly or mixed aqueous media enhances the efficiency of the Suzuki-Miyaura coupling[2].

• Purification: Filter the functionalized resin and wash sequentially with DMF, H2​O , methanol, and DCM to remove unreacted homogenous catalyst. Dry under vacuum at 50 °C.

Caption: Workflow for the synthesis and immobilization of a BOX ligand.

Application 2: Functional Polyurethanes with Post-Polymerization Modification

In materials science, incorporating functional handles into polymer backbones allows for the precise tuning of bulk properties. The synthesis of vicinal amino alcohols is highly relevant in polymer chemistry[3]. Here, the amino alcohol acts as an asymmetric chain extender in polyurethane (PU) synthesis.

Experimental Protocol

Causality Check: The primary amine reacts significantly faster with isocyanates than the primary hydroxyl, ensuring a highly ordered, head-to-tail prepolymer extension. The bromo-arene remains unreactive during PU formation, validating the protocol for late-stage functionalization.

• Prepolymer Formation: React poly(tetramethylene ether glycol) (PTMEG) with 4,4'-methylene diphenyl diisocyanate (MDI) at 80 °C for 2 hours under an inert N2​ atmosphere.

• Chain Extension: Cool the reactor to 50 °C. Add 2-amino-2-(3-bromophenyl)propan-1-ol dissolved in anhydrous DMF. Stir for 3 hours until the NCO peak completely disappears in FTIR monitoring (~2270 cm−1 ).

• Post-Polymerization Modification: Dissolve the resulting Bromo-PU in DMF. Add a pinacol borane-functionalized fluorophore (e.g., pyrene-1-boronic acid pinacol ester), Pd(dppf)Cl2​ (2 mol%), and Cs2​CO3​ . Heat to 90 °C for 12 hours.

• Isolation: Precipitate the modified polymer into an excess of cold methanol, filter, and dry under vacuum.

Quantitative Data: Thermomechanical Properties

The post-polymerization modification via the bromophenyl handle allows for the integration of bulky aromatic groups, which significantly alters the thermal and mechanical profile of the polymer matrix.

Material	Tensile Strength (MPa)	Elongation at Break (%)	Glass Transition ( Tg​ ) (°C)
Unmodified PU (Standard diol)	25.4	450	-45
Bromo-Functionalized PU	28.1	410	-38
Pyrene-Conjugated PU	34.5	320	-22

Application 3: API Scaffold Generation and SAR Exploration

In drug development, the 3-bromophenyl group is an ideal synthetic vector for Structure-Activity Relationship (SAR) studies. The 1,2-amino alcohol can be cyclized into a morpholin-3-one core—a privileged pharmacophore in kinase inhibitors.

Experimental Protocol

Causality Check: Cyclization using chloroacetyl chloride selectively targets the 1,2-amino alcohol. The differential nucleophilicity of the amine versus the hydroxyl group drives initial N-acylation, followed by base-catalyzed intramolecular O-alkylation. This traps the stereocenter and projects the 3-bromophenyl group equatorially, providing an unhindered vector for parallel SAR library generation.

• Core Scaffold Synthesis: React 2-amino-2-(3-bromophenyl)propan-1-ol with chloroacetyl chloride (1.1 eq) and K2​CO3​ in THF to form the chloroacetamide intermediate. Add NaH (1.2 eq) to promote intramolecular cyclization, yielding the 5-(3-bromophenyl)morpholin-3-one core.

• Parallel SAR Library Generation: Dispense the bromo-morpholinone into a 96-well plate. Add diverse aryl/heteroaryl boronic acids, a palladium catalyst, and an aqueous base.

• Screening: Purify the library via preparative LC-MS and screen against target kinases (e.g., mutant BRAF or MEK) in the MAPK/ERK pathway.

Caption: Targeted inhibition of the MAPK/ERK signaling pathway by the synthesized API derivative.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent advances in the Suzuki–Miyaura cross-coupling reaction using efficient catalysts in eco-friendly media - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring | MDPI [mdpi.com]

Comprehensive Protocol for the Chiral Separation of 2-Amino-2-(3-bromophenyl)propan-1-ol Enantiomers

Introduction & Mechanistic Rationale

The molecule 2-amino-2-(3-bromophenyl)propan-1-ol is a highly polar, basic chiral amino alcohol featuring a quaternary stereocenter[1]. The presence of a primary amine, a primary hydroxyl group, a methyl group, and a bulky 3-bromophenyl ring presents unique challenges and opportunities for chiral recognition in analytical chromatography[2].

To achieve baseline enantiomeric resolution, the separation strategy must exploit the specific functional groups attached to the chiral center. We present two orthogonal, field-proven methodologies for this compound:

• Strategy A: Direct Separation via Crown Ether Chiral Stationary Phase (CSP)

  • Causality: This approach utilizes a host-guest complexation mechanism. By employing a highly acidic mobile phase (pH ≤ 2.0), the primary amine is fully protonated ( −NH3+​ ). This protonated amine acts as the "guest," entering the chiral cavity of an immobilized 18-crown-6 ether "host" (e.g., Crownpak CR-I(+))[3]. Enantiomeric discrimination is driven by the steric hindrance of the bulky 3-bromophenyl and methyl groups against the chiral barrier of the crown ether.

• Strategy B: Derivatization-Assisted Separation via Polysaccharide CSP

  • Causality: Primary amino alcohols often exhibit poor UV absorbance and severe peak tailing on standard normal-phase columns due to non-specific interactions with residual surface silanols. Derivatizing the primary amine with an achiral reagent like fluorene-2-carboxaldehyde converts it into a Schiff base (aldimine)[4]. This reaction not only enhances UV detectability but also introduces a large, planar π -system. This π -system strongly interacts with the phenylcarbamate moieties of polysaccharide-derived CSPs (e.g., Chiralpak AD-H or IG) via π−π stacking and dipole-dipole interactions, significantly amplifying enantioselectivity[4].

Physicochemical Properties

Understanding the physicochemical properties of the target analyte is critical for optimizing mobile phase conditions and sample preparation.

Property	Value / Description	Impact on Chromatographic Method
Chemical Formula	C9​H12​BrNO	High molecular weight substituents require high-capacity CSPs.
Functional Groups	Primary amine ( −NH2​ ), Hydroxyl ( −OH )	Highly basic; requires acidic modifiers for direct RP-HPLC or basic modifiers/derivatization for NP-HPLC.
Stereocenter	Quaternary (C2 position)	High steric bulk near the chiral center enhances recognition on Crown Ether CSPs.
UV Absorbance	Weak (Native)	Derivatization is recommended for high-sensitivity quantification (LOD/LOQ improvement).

Experimental Workflows & Methodologies

Protocol A: Direct Reversed-Phase HPLC using Crown Ether CSP

This method is ideal for rapid enantiomeric excess (ee%) determination without the need for chemical derivatization[3].

Materials & Reagents:

• Column: Crownpak CR-I(+) (4.6 mm × 150 mm, 5 µm) or equivalent.

• Mobile Phase: Aqueous Perchloric Acid ( HClO4​ ) at pH 2.0 / Methanol (85:15, v/v).

• Flow Rate: 0.6 mL/min.

• Column Temperature: 15°C. (Causality: Host-guest complexation is an enthalpy-driven, exothermic process. Lowering the column temperature strengthens the inclusion complex, thereby increasing the resolution ( Rs​ ) between enantiomers).

Step-by-Step Procedure:

• Mobile Phase Preparation: Add concentrated HClO4​ dropwise to HPLC-grade water until pH 2.0 is reached. Filter through a 0.22 µm nylon membrane. Mix with HPLC-grade Methanol in an 85:15 ratio and degas ultrasonically for 15 minutes.

• Sample Preparation: Dissolve 1.0 mg of the 2-amino-2-(3-bromophenyl)propan-1-ol racemate in 1.0 mL of the mobile phase. Vortex for 30 seconds to ensure complete dissolution.

• Equilibration: Flush the Crownpak column with the mobile phase for at least 20 column volumes (CV) until a stable baseline is achieved at 210 nm.

• Injection & Analysis: Inject 5 µL of the sample. The enantiomers will elute based on their spatial fit within the crown ether cavity.

Protocol B: Normal Phase HPLC via Fluorene-2-carboxaldimine Derivatization

This method is superior for preparative scale-up or when extreme sensitivity (low UV detection limits) is required[4].

Materials & Reagents:

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 4.6 mm × 250 mm, 5 µm.

• Derivatizing Agent: Fluorene-2-carboxaldehyde (FCA).

• Mobile Phase: Hexane / Isopropanol (90:10, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

Step-by-Step Procedure:

• Derivatization Reaction: In a 2 mL glass vial, combine 2.0 mg of the amino alcohol analyte and 3.0 mg of FCA.

• Solvent Addition: Add 1.0 mL of absolute ethanol. Stir the mixture at room temperature (20-25°C) for 2 hours. (Causality: Mild room-temperature conditions are strictly maintained to prevent any risk of thermal racemization at the quaternary stereocenter).

• Solvent Evaporation: Evaporate the ethanol under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the resulting Schiff base residue in 1.0 mL of the mobile phase (Hexane/IPA). Filter through a 0.45 µm PTFE syringe filter.

• Injection & Analysis: Inject 10 µL onto the Chiralpak AD-H column. Monitor the absorbance at 254 nm, taking advantage of the highly conjugated fluorene chromophore.

Data Presentation & System Suitability

To ensure the trustworthiness of the analytical method, the system must meet the following self-validating suitability criteria during the method validation phase.

Parameter	Protocol A (Crown Ether)	Protocol B (Derivatization + Polysaccharide)	Validation Threshold
Retention Factor ( k1​ )	1.8 - 2.5	3.5 - 4.2	k1​>1.0 (Avoids void volume)
Selectivity ( α )	1.25	1.60	α>1.1
Resolution ( Rs​ )	1.8	3.2	Rs​≥1.5 (Baseline separation)
Tailing Factor ( Tf​ )	1.1 - 1.3	1.0 - 1.2	Tf​≤1.5
Detection Wavelength	210 nm	254 nm	N/A

Troubleshooting & Optimization

A robust protocol must be a self-validating system . Implement the following checks to ensure data integrity:

• Loss of Resolution in Protocol A: If Rs​ drops below 1.5, verify the mobile phase pH. If the pH drifts above 2.5, the primary amine will not be fully protonated, leading to a collapse of the host-guest complexation mechanism. Remake the mobile phase and verify pH with a calibrated meter.

• Peak Tailing in Protocol B: If Tf​ exceeds 1.5, it indicates secondary interactions (e.g., unreacted amines interacting with silica). Inject a reagent blank (FCA + Ethanol, evaporated and reconstituted) to confirm the derivatization went to 100% completion and that no unreacted FCA is co-eluting with the target aldimine enantiomers.

• Baseline Drift: Crown ether columns are highly sensitive to temperature fluctuations. Ensure the column compartment is strictly thermostatted (± 0.5°C).

Decision Workflow

Fig 1: Decision workflow for the chiral separation of 2-Amino-2-(3-bromophenyl)propan-1-ol.

References

• Zhao Y., Zhu X.C., Jiang W., Liu H.L., Sun B.G. "Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects." Molecules, 2021. URL:[Link]

• Adhikari S., Kim K.J., Lee W. "Chromatographic Enantiomer Separation of Chiral Amines as Fluorene-2-carboxaldimine Derivatives Using Polysaccharide-derived Chiral Stationary Phases." Yakhak Hoeji (Journal of the Pharmaceutical Society of Korea), 2019. URL:[Link]

• Sumika Chemical Analysis Service (SCAS). "Technical News - Separation of Chiral Amine Compounds using Crown Ether Column." SCAS Technical Support, 2023. URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scas.co.jp [scas.co.jp]
• 4. Chromatographic Enantiomer Separation of Chiral Amines as Fluorene-2-carboxaldimine Derivatives Using Polysaccharide-derived Chiral Stationary Phases [yakhak.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Amino-2-(3-bromophenyl)propan-1-ol

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals scaling up or optimizing the synthesis of 2-Amino-2-(3-bromophenyl)propan-1-ol (CAS: 2137742-56-2). As a sterically hindered, quaternary amino alcohol containing a sensitive aryl-halide bond, this target presents unique chemoselectivity and reactivity challenges.

Below, you will find a validated three-step synthetic workflow, step-by-step protocols with built-in self-validation checks, quantitative optimization data, and an advanced troubleshooting FAQ.

Synthetic Workflow

Three-step synthetic workflow for 2-amino-2-(3-bromophenyl)propan-1-ol.

Step-by-Step Experimental Protocols

Step 1: Strecker Synthesis of 2-Amino-2-(3-bromophenyl)propanenitrile

Causality: Ketones are significantly less electrophilic and more sterically hindered than aldehydes, leading to poor yields in classical Strecker reactions[1]. To drive the ketimine formation equilibrium forward, a large excess of ammonia and elevated temperatures in a sealed system are required[2].

• Reaction Setup: Dissolve 3-bromoacetophenone (1.0 equiv) in a 7M solution of NH 3​ in methanol (10.0 equiv).

• Reagent Addition: Sequentially add NH 4​ Cl (2.0 equiv) and NaCN (1.5 equiv).

  • Self-Validation Check: The solution will initially be a suspension; complete dissolution over time indicates the formation of the soluble iminium intermediate.

• Heating: Seal the reaction in a pressure tube and heat at 60 °C for 48 hours.

• Workup: Cool to room temperature, carefully vent in a fume hood (Caution: HCN gas), quench with saturated aqueous NaHCO 3​ , and extract with ethyl acetate. Dry over Na 2​ SO 4​ and concentrate to yield the crude aminonitrile.

Step 2: Hydrolysis to 2-Amino-2-(3-bromophenyl)propanoic acid

Causality: The quaternary alpha-carbon exerts immense steric shielding around the nitrile group. Mild basic or acidic hydrolysis will stall at the primary amide stage[3]. Vigorous, extended acidic reflux is mandatory to force the conversion to the carboxylic acid.

• Reaction Setup: Suspend the crude alpha-aminonitrile in concentrated HCl (12M, 10 mL/g of substrate).

• Reflux: Heat the mixture to a vigorous reflux (110 °C) for 24–36 hours.

  • Self-Validation Check: Monitor by LC-MS; the disappearance of the intermediate amide mass (M+18) confirms reaction completion.

• Isolation: Cool the mixture to 0 °C. Concentrate the solution in vacuo to remove excess HCl. Triturate the resulting residue with cold diethyl ether to precipitate the amino acid as a hydrochloride salt. Filter and dry under high vacuum.

Step 3: Chemoselective Reduction to 2-Amino-2-(3-bromophenyl)propan-1-ol

Causality: Standard reduction with LiAlH 4​ can cause unwanted cleavage of the aryl-bromide bond. The NaBH 4​ /I 2​ system generates BH 3​ -THF in situ, which coordinates with the carboxylic acid to form a reactive triacyloxyborate intermediate. This allows for a mild, chemoselective reduction without dehalogenation[4][5].

• Activation: Suspend the amino acid hydrochloride (1.0 equiv) and NaBH 4​ (2.5 equiv) in anhydrous THF at 0 °C under a nitrogen atmosphere.

• Iodine Addition: Dissolve I 2​ (1.0 equiv) in anhydrous THF and add it dropwise over 30 minutes.

  • Self-Validation Check: The initial brown color of iodine should rapidly dissipate, accompanied by the evolution of H 2​ gas, indicating the successful generation of the active borane species[4].

• Reduction: Heat the mixture to reflux (65 °C) for 14 hours.

• Quench & Extraction: Cool to 0 °C and carefully quench with methanol until effervescence ceases. Concentrate the mixture, basify the residue with 20% aqueous KOH to break the boron-nitrogen complex, extract with CH 2​ Cl 2​ , and evaporate to yield the pure amino alcohol.

Data Presentation: Optimization of Reduction Conditions

To validate the choice of reducing agent in Step 3, the following table summarizes the optimization data for the reduction of the intermediate 2-amino-2-(3-bromophenyl)propanoic acid to the target amino alcohol.

Reducing Agent	Solvent	Temp (°C)	Time (h)	Yield (%)	Aryl-Br Cleavage (%)
NaBH 4​ (Unactivated)	THF	65	24	< 5	0
LiAlH 4​	THF	65	12	68	15
BH 3​ ·THF (Commercial)	THF	65	16	82	0
NaBH 4​ / I 2​	THF	65	14	91	0

Conclusion: The NaBH 4​ /I 2​ system provides the highest yield with zero dehalogenation, outperforming both harsh hydrides and commercial borane complexes.

Troubleshooting & FAQs

Q: Why does the Strecker reaction on 3-bromoacetophenone give low yields compared to standard aldehydes? A: The methyl group and the 3-bromophenyl ring create significant steric bulk, which impedes the nucleophilic attack of ammonia on the carbonyl carbon[1]. Furthermore, the thermodynamic equilibrium for ketimine formation is far less favorable than for aldimines. To overcome this, you must use a large excess of ammonia, elevated temperatures (60 °C), and a sealed pressure vessel to prevent the loss of volatile NH 3​ during the extended reaction time[2].

Q: During the hydrolysis of the aminonitrile, I see a stable intermediate that won't convert to the acid. What is it? A: You are likely observing the primary amide (2-amino-2-(3-bromophenyl)propanamide). Quaternary nitriles are highly sterically hindered. The initial hydration of the nitrile to the amide occurs relatively easily, but the subsequent hydrolysis of the amide to the carboxylic acid is extremely slow[3]. You must use concentrated HCl (12M) and maintain a vigorous reflux for at least 24–36 hours to drive the reaction to completion.

Q: Why use NaBH 4​ /I 2​ instead of LiAlH 4​ for the reduction of the amino acid? A: While LiAlH 4​ is a powerful reducing agent, it is harsh and frequently leads to the reductive cleavage of the aryl-bromide bond (dehalogenation), reducing your overall yield and complicating purification. The NaBH 4​ /I 2​ system, pioneered by Meyers and co-workers[5], is much milder. The in situ generated BH 3​ specifically targets the electron-rich carboxylic acid via a boron-oxygen coordination mechanism, leaving the aryl halide intact[4].

Q: My reduction with NaBH 4​ /I 2​ stalled, and I recovered unreacted amino acid. What went wrong? A: The most common cause is wet THF. The NaBH 4​ /I 2​ reaction generates BH 3​ , which is highly sensitive to moisture and will rapidly hydrolyze to inactive boric acid. Ensure your THF is freshly distilled over sodium/benzophenone or drawn from an anhydrous solvent delivery system. Additionally, ensure the iodine is added slowly at 0 °C to control the exothermic generation of borane[4].

References

• Periasamy, M., & Thirumalaikumar, M. (2000). Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis. Journal of Organometallic Chemistry, 609(1-2), 137-151. URL: [Link]

• McKennon, M. J., Meyers, A. I., Drauz, K., & Schwarm, M. (1993). A convenient reduction of amino acids and their derivatives. The Journal of Organic Chemistry, 58(13), 3568-3571. URL: [Link]

• Wang, J., Liu, X., & Feng, X. (2011). Asymmetric Strecker Reactions. Chemical Reviews, 111(11), 6947-6983. URL: [Link]

• Grokipedia. (n.d.). Strecker amino acid synthesis. URL: [Link]

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• 1. Strecker amino acid synthesis — Grokipedia [grokipedia.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-Cyclohexylidene-2-phenylacetonitrile|CAS 10461-98-0 [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

thermal stability issues of 2-Amino-2-(3-bromophenyl)propan-1-ol

Technical Support Center: Thermal Stability & Troubleshooting for 2-Amino-2-(3-bromophenyl)propan-1-ol

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, working with sterically hindered β -amino alcohols requires a deep understanding of their thermodynamic vulnerabilities. 2-Amino-2-(3-bromophenyl)propan-1-ol features a quaternary α -carbon substituted with a primary amine, a hydroxymethyl group, and an aryl bromide. This specific structural motif introduces unique thermal liabilities during synthesis, purification, and analysis.

This guide is designed to move beyond basic protocols, providing you with the mechanistic causality behind thermal degradation and self-validating workflows to secure your experimental integrity.

Mechanistic Foundations of Thermal Instability (The "Why")

The thermal degradation of 2-Amino-2-(3-bromophenyl)propan-1-ol is not random; it follows highly predictable pathways driven by steric strain and electronic reactivity. Similar β -amino alcohols have been documented to undergo thermal degradation through dehydration, deamination, or aromatic ring fragmentation pathways at elevated temperatures[1].

• Retro-Aldol-Like Cleavage (Dehydroxymethylation): The most common thermal degradation pathway for this compound is a retro-aldol-like fragmentation. At elevated temperatures (>80°C in solution, or >150°C in solid state), the free electron pair on the nitrogen or oxygen facilitates the cleavage of the C-C bond between the α and β carbons. This releases formaldehyde gas and yields 1-(3-bromophenyl)ethan-1-imine. The thermodynamic driving force here is the relief of severe steric strain around the quaternary center.

• Trace-Metal Catalyzed Debromination: The 3-bromophenyl moiety is highly susceptible to hydrodebromination. If the compound is subjected to heat in the presence of trace transition metals (e.g., residual Palladium from prior cross-coupling steps), the C-Br bond undergoes oxidative addition. Subsequent beta-hydride elimination (often sourced from the solvent or the amine itself) yields the debrominated impurity, 2-amino-2-phenylpropan-1-ol.

• Analytical Artifacts: Decomposition of related functional groups in gas chromatographs has been shown to yield primary amino alcohols which subsequently undergo rapid, heat-induced degradation inside the instrument[2].

Fig 1: Primary thermal degradation pathways of 2-Amino-2-(3-bromophenyl)propan-1-ol.

Quantitative Degradation Profile

To guide your handling parameters, the following table summarizes the thermal stability of the compound under various standard laboratory conditions. Note the drastic difference in stability between the free base and the hydrochloride salt. While stable matrices can sometimes protect amino-alcohol motifs up to 350°C, isolated free bases exhibit much lower onset temperatures for degradation[3].

Environmental Condition	Physical State	Temp (°C)	Time (h)	Primary Degradant Observed	Purity Retention (%)
Vacuum Oven Drying	Free Base	60	24	Oxidation products / Dimers	88%
Vacuum Oven Drying	HCl Salt	60	24	None	>99%
Solution Heating (MeOH)	Free Base	80	12	1-(3-bromophenyl)ethan-1-imine	75%
High-Temp Reaction	Free Base (+ 50ppm Pd)	120	4	2-amino-2-phenylpropan-1-ol	60%
GC-MS Injector Port	Free Base	250	<0.1	1-(3-bromophenyl)ethan-1-imine	<10% (Artifact)

Troubleshooting Guide & FAQs

Q1: Why am I seeing a significant loss of purity when drying the free base in a vacuum oven at 60°C? A1: The free base is thermally labile because the unprotonated primary amine acts as an internal nucleophile and base. Causality: The free electron pair on the nitrogen initiates intramolecular side reactions and is highly susceptible to air oxidation. Solution: Always convert the free base to the hydrochloride salt (CAS: 2137742-56-2) prior to thermal drying. Protonation sequesters the lone pair, drastically increasing the thermal onset of degradation from ~70°C to >150°C.

Q2: My GC-MS analysis shows a massive peak for 1-(3-bromophenyl)ethan-1-imine and almost no parent mass. Is my entire batch degraded? A2: Highly unlikely; you are observing a classic analytical artifact. The thermal degradation of β -amino alcohols during GC-MS analysis is a well-documented issue, often necessitating LC-MS/MS for accurate structural assignment[4]. Causality: The GC injector port (typically set at 250°C) flash-vaporizes the sample. This extreme heat triggers an instantaneous retro-aldol-like cleavage, converting your intact amino alcohol into the imine and formaldehyde gas before it even reaches the column. Solution: Switch to LC-MS/MS with Electrospray Ionization (ESI).

Q3: During a high-temperature condensation reaction (120°C), I am observing a debrominated impurity. How is this happening without an explicit reducing agent? A3: This is trace-metal-catalyzed hydrodebromination. Causality: If your starting material was synthesized using transition-metal catalysis, trace palladium or copper can remain. At 120°C, the aryl C-Br bond undergoes oxidative addition with the residual metal. The reaction solvent (especially alcohols) or the amine itself acts as a hydride source via beta-hydride elimination, leading to debromination. Solution: Treat the starting material with a metal scavenger (e.g., SiliaMetS® Thiol) prior to any reaction exceeding 80°C.

Fig 2: Troubleshooting logic tree for resolving thermal instability during workflows.

Self-Validating Experimental Protocol: Thermal Stress & Artifact Identification

To establish trustworthiness in your analytical data, you must prove whether a degradant is present in the bulk material or if it is being generated by your analytical instrument. Use this self-validating protocol to isolate GC-MS thermal artifacts from true bulk degradation.

Objective: Differentiate between actual bulk thermal degradation and GC-MS injection port artifacts.

Step 1: Sample Preparation

• Prepare two identical 1 mg/mL solutions of 2-Amino-2-(3-bromophenyl)propan-1-ol (Free Base) in LC-MS grade Acetonitrile.

• Label them as Solution A (Stressed) and Solution B (Control) .

Step 2: Thermal Stressing

• Heat Solution A to 80°C for 4 hours in a tightly sealed, pressure-rated glass vial.

• Keep Solution B strictly at 4°C.

Step 3: Dual-Modality Analysis

• Run 1: Inject both solutions into a GC-MS (Injector port set to 250°C, EI ionization).

• Run 2: Inject both solutions into an LC-MS/MS (ESI+ mode, utilizing a mild desolvation temperature).

Step 4: Data Interpretation (The Self-Validation Logic)

• Scenario 1 (True Bulk Degradation): If both GC-MS and LC-MS show the imine degradant in Solution A, but not in Solution B, then true thermal degradation occurred during the 80°C heating step.

• Scenario 2 (Analytical Artifact): If GC-MS shows the imine in both Solution A and Solution B, but LC-MS shows the intact parent mass ( m/z 230 for 79 Br) as the dominant peak in Solution B, the degradation is definitively a GC-MS thermal artifact. You have successfully validated that your bulk material is pure.

References

• Catalyst-Free Chemoselective N-tert-Butyloxycarbonylation of Amines in Water. ResearchGate.[Link]

• Thermal degradation of basic alkoxy carbanilates in gas Chromatograph. Chemical Papers.[Link]

• Amino-Alcohol Organic-Inorganic Hybrid Sol-Gel Materials Based on an Epoxy Bicyclic Silane: Synthesis and Characterization. PMC (PubMed Central).[Link]

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• 1. Buy (S)-2-amino-1,1-diphenylpropan-1-ol | 78603-91-5 [smolecule.com]
• 2. chemicalpapers.com [chemicalpapers.com]
• 3. Amino-Alcohol Organic-Inorganic Hybrid Sol-Gel Materials Based on an Epoxy Bicyclic Silane: Synthesis and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

preventing decomposition of 2-Amino-2-(3-bromophenyl)propan-1-ol during workup

Welcome to the dedicated technical support center for 2-Amino-2-(3-bromophenyl)propan-1-ol. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this valuable intermediate and may encounter stability challenges during reaction workup and purification. The unique combination of a primary amine, a tertiary alcohol, and a brominated aromatic ring presents specific challenges that can lead to product degradation and yield loss if not properly managed.

This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate these challenges. Our approach is rooted in mechanistic understanding and practical, field-tested solutions to ensure the integrity of your compound.

Troubleshooting Guide: Preventing Decomposition During Workup

This section addresses specific problems you might encounter during the isolation and purification of 2-Amino-2-(3-bromophenyl)propan-1-ol, providing explanations for the underlying chemical principles and actionable solutions.

Issue ID: AD-01

Problem: My final product is a discolored oil or wax, not the expected crystalline solid. What's causing this and how can I fix it?

Possible Causes & Mechanistic Explanation:

Discoloration and failure to crystallize are often signs of impurity and decomposition. For a molecule like 2-Amino-2-(3-bromophenyl)propan-1-ol, several factors could be at play:

• Oxidative Degradation: Primary amines, especially in the presence of trace metals and oxygen, can be susceptible to oxidation. The benzylic position, activated by the aromatic ring, can also be a site for oxidative processes. This can lead to the formation of colored byproducts. The presence of a hydroxyl group in the molecule can further complicate this, potentially leading to a variety of oxidation products.

• pH-Induced Degradation: Both the amino and hydroxyl groups are sensitive to pH. Strongly acidic or basic conditions during workup can catalyze side reactions. For instance, strongly acidic conditions might lead to dehydration of the tertiary alcohol, while highly basic conditions could promote other degradation pathways. The stability of amino acids and related compounds is known to be pH-dependent[1][2][3][4].

• Thermal Decomposition: Amino alcohols can be thermally labile[5]. Excessive heat during solvent removal can cause decomposition. The presence of the bromophenyl group might also influence thermal stability.

Recommended Actions & Solutions:

• Control the pH: Maintain a mildly basic pH (around 8-9) during aqueous extraction to keep the amine in its free base form while minimizing base-catalyzed degradation. Use a buffered aqueous solution if precise pH control is necessary.

• Use an Inert Atmosphere: During workup and solvent removal, blanket the solution with an inert gas like nitrogen or argon to minimize contact with oxygen.

• Low-Temperature Solvent Removal: Use a rotary evaporator at a reduced pressure and a low bath temperature (ideally not exceeding 40°C) to remove solvents.

• Purification via Salt Formation: If the free base is difficult to crystallize, consider forming a salt (e.g., hydrochloride or oxalate). These salts often have higher melting points and are more crystalline. The salt can be formed by treating a solution of the free base in an appropriate solvent (e.g., isopropanol or ethyl acetate) with a solution of the corresponding acid (e.g., HCl in ether or oxalic acid in ethanol).

dot

Caption: Troubleshooting workflow for discolored product.

Issue ID: AD-02

Problem: I'm observing multiple spots on my TLC plate after workup, even though the reaction appeared clean by in-process analysis.

Possible Causes & Mechanistic Explanation:

The appearance of new spots on TLC after workup is a classic sign of decomposition on silica gel or during the extraction process.

• Silica Gel-Induced Decomposition: Silica gel is acidic and can cause degradation of acid-sensitive compounds. The amino group in your molecule can interact strongly with the acidic silanols on the silica surface, leading to streaking and potential decomposition.

• Emulsion Formation and Contamination: Amino alcohols can act as surfactants, leading to the formation of emulsions during aqueous extraction. Poor separation of layers can lead to the carryover of aqueous impurities into the organic phase.

Recommended Actions & Solutions:

• Deactivate Silica Gel: If you must use column chromatography, consider deactivating the silica gel by pre-treating it with a solvent system containing a small amount of a volatile base, like triethylamine (e.g., 0.5-1% in the eluent)[6]. This will neutralize the acidic sites on the silica.

• Alternative Stationary Phases: Consider using a less acidic stationary phase, such as neutral alumina or a polymer-based resin, for chromatography.

• Aqueous Wash Optimization:

  • To break emulsions, add a small amount of brine (saturated NaCl solution) to the separatory funnel.

  • Ensure the pH of the aqueous layer is appropriate (mildly basic) to keep your product in the organic phase.

• Liquid-Liquid Extraction: Perform extractions at a lower temperature (e.g., using a cold water bath) to minimize temperature-dependent degradation.

dot

Caption: Addressing multiple spots on TLC post-workup.

Frequently Asked Questions (FAQs)

Q1: What are the optimal pH and temperature ranges for the workup of 2-Amino-2-(3-bromophenyl)propan-1-ol?

A1: Based on the chemistry of amino alcohols, the following conditions are recommended:

Parameter	Recommended Range	Rationale
pH during Extraction	8.0 - 9.5	Ensures the amine is in its free base form for extraction into organic solvents, while avoiding strongly basic conditions that could promote degradation.
Temperature	0 - 25°C	Lower temperatures minimize the rate of potential decomposition reactions during extraction and solvent removal[5].

Maintaining these conditions will help preserve the integrity of your compound throughout the workup process.

Q2: Are there any incompatible reagents to avoid during extraction and purification?

A2: Yes, certain reagents should be avoided or used with caution:

• Strong, Non-Volatile Acids: Avoid using acids like sulfuric or phosphoric acid for pH adjustments during workup, as they can form non-volatile salts that are difficult to remove and may promote dehydration of the tertiary alcohol.

• Strong Oxidizing Agents: Reagents like potassium permanganate or chromium-based oxidants should be avoided as they will readily oxidize the alcohol and amine functionalities.

• Reactive Solvents: Be cautious with chlorinated solvents like dichloromethane if the workup conditions are basic, as this can sometimes lead to side reactions with primary amines.

Q3: What is the best way to crystallize the final product?

A3: Crystallization of amino alcohols can sometimes be challenging due to their hydrogen-bonding capabilities, which can lead to the formation of oils. Here is a systematic approach:

• Solvent Screening: Start with a nonpolar solvent in which the compound is sparingly soluble (e.g., hexanes, toluene) and add a more polar co-solvent in which it is soluble (e.g., ethyl acetate, isopropanol) dropwise at an elevated temperature until the solid dissolves. Then, allow it to cool slowly.

• Slow Cooling: Rapid cooling often leads to the formation of small crystals or oils[7]. After dissolving your compound in a minimal amount of hot solvent, allow it to cool to room temperature slowly, and then transfer it to a refrigerator.

• Seeding: If you have a small amount of crystalline material, adding a seed crystal to the supersaturated solution can induce crystallization.

• Salt Formation: As mentioned in AD-01 , if the free base fails to crystallize, converting it to a salt is a highly effective strategy.

Q4: How can I confirm the purity and identity of my final product?

A4: A combination of analytical techniques should be used:

• NMR Spectroscopy (¹H and ¹³C): This will confirm the structure of the compound and help identify any major impurities.

• Mass Spectrometry (MS): This will confirm the molecular weight of your compound.

• High-Performance Liquid Chromatography (HPLC): Chiral HPLC may be necessary if the stereochemistry of the compound is important. A method for a structurally similar compound suggests using a polysaccharide-based chiral stationary phase with a normal-phase mobile phase[8].

• Melting Point: A sharp melting point is a good indicator of purity for a crystalline solid.

Experimental Protocols

Protocol 1: Optimized Aqueous Workup

This protocol is designed to minimize decomposition during the initial extraction and isolation of the crude product.

• Quenching: Cool the reaction mixture to 0-10°C in an ice bath.

• pH Adjustment: Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (e.g., 1 M) solution of sodium carbonate (Na₂CO₃) with vigorous stirring until the pH of the aqueous layer is between 8.5 and 9.0. Monitor the pH using a pH meter or pH strips.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or methyl tert-butyl ether) three times. Combine the organic layers.

• Washing: Wash the combined organic layers with brine (saturated NaCl solution) to help remove dissolved water and break any emulsions.

• Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and wash the drying agent with a small amount of the extraction solvent.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator with a bath temperature below 40°C.

Protocol 2: Purification by Salt Formation and Recrystallization

This protocol is for purifying the compound as its hydrochloride salt.

• Dissolution: Dissolve the crude free base in a minimal amount of a suitable solvent like isopropanol or ethyl acetate.

• Acidification: Slowly add a solution of HCl (e.g., 2 M in diethyl ether or isopropanol) dropwise with stirring until the mixture is acidic (check with pH paper).

• Crystallization: The hydrochloride salt should precipitate. If it does not, you may need to cool the solution or add a less polar co-solvent (like hexanes) to induce precipitation.

• Isolation: Collect the crystalline salt by vacuum filtration.

• Washing: Wash the crystals with a small amount of a cold, non-polar solvent (e.g., cold diethyl ether or hexanes) to remove any soluble impurities.

• Drying: Dry the purified salt under vacuum.

References

• Beckwith, A. L. J.; Eichinger, P. H.; Mooney, B. A.; Prager, R. H. Amine autooxidation in aqueous solution. Aust. J. Chem.1983 , 36, 719–739. [Link]

• Ditrich, K., Kutzki, O., & Bartsch, M. (2010). Process for the preparation of (s)-2-amino-1-propanol (l-alaninol) from (s)-1-methoxy-2-propylamine. U.S.

• Friedman, M. (2000). Effect of pH on the Stability of Plant Phenolic Compounds. Journal of Agricultural and Food Chemistry, 48(6), 2101–2108. [Link]

• Hampton Research. Crystallization Tips. [Link]

• Liao, L. (2015). Alcohol Speed up Boc Protection of Primary Amines-Magical Power of Quantum Mechanics-Chemistry. LinkedIn. [Link]

• Kysil, W., & Janeba, Z. (2020). One-pot method for the synthesis of 1-aryl-2-aminoalkanol derivatives from the corresponding amides or nitriles. RSC Advances, 10(42), 25035–25046. [Link]

• Lepaumier, H., da Silva, E. F., Einbu, A., Grimstvedt, A., & Nielsen, C. J. (2011). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Industrial & Engineering Chemistry Research, 50(17), 9801–9809. [Link]

• Olin, J. F. (1945). Purification of amine reaction mixtures. U.S.

• Strieth-Kalthoff, F., et al. (2020). 1,2-Amino Alcohols via Cr/Photoredox Dual-Catalyzed Addition of α-Amino Carbanion Equivalents to Carbonyls. Journal of the American Chemical Society, 142(4), 1938–1945. [Link]

• LibreTexts. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Zhang, T., et al. (2022). Impact of preparation pH and temperature on amino acid stability of highly concentrated cell culture feed media. Biotechnology and Bioengineering, 119(7), 1874–1884. [Link]

• Onstad, G. D., & Zintek, L. B. (2002). Hydrogen abstraction and decomposition of bromopicrin and other trihalogenated disinfection byproducts by GC/MS. Environmental Science & Technology, 36(15), 3323–3329. [Link]

• Organic Syntheses. (n.d.). Alkyl and alkylene bromides. Organic Syntheses Procedure. [Link]

• Vevelstad, S. J., et al. (2014). Thermal Degradation Rate of 2-Amino-2-methyl-1-propanol to Cyclic 4,4-Dimethyl-1,3-oxazolidin-2-one; Mechanistic Aspects and Kinetics Investigation. Energy Procedia, 63, 1034–1044. [Link]

• Agilent Technologies. (2010). Analysis of Amino Acids by HPLC. [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? Biotage. [Link]

• Price, C. P., & Spencer, K. (1982). A column chromatographic method for the removal from 2-amino-2-methyl-1-propanol of impurities that inhibit alkaline phosphatase activity. Annals of Clinical Biochemistry, 19(3), 182–186. [Link]

• Ghorai, P. (2016). Use of Bromine and Bromo-Organic Compounds in Organic Synthesis. Chemical Reviews, 116(11), 6837–7042. [Link]

• Ashenhurst, J. (2016). Natural Product Isolation (2) - Purification Techniques, An Overview. Master Organic Chemistry. [Link]

• Rodger, A., & Norden, B. (2002). The pH dependence of the anisotropy factors of essential amino acids. Physical Chemistry Chemical Physics, 4(2), 263–270. [Link]

• Li, Y., et al. (2007). Preparation method of 2-amino-2-methyl-1-propanol.

• Slaninova, D., & Slany, M. (2012). 2-Amino-2-alkyl(aryl)propanenitriles as key building blocks for the synthesis of 5-member heterocycles. ARKIVOC, 2012(1), 152–172. [Link]

• Poursalehi, N., et al. (2024). Exploring pH Dynamics in Amino Acid Solutions Under Low-Temperature Plasma Exposure. Plasma, 7(4), 629–642. [Link]

• Ataman Kimya. (n.d.). 2-AMINO-2-METHYL-1-PROPANOL. Ataman Kimya. [Link]

• Yang, X., & Nagy, Z. K. (2007). Development of Amino Acid Crystallization Processes: l-Glutamic Acid. Crystal Growth & Design, 7(5), 894–903. [Link]

• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the Stability of Plant Phenolic Compounds. Journal of Agricultural and Food Chemistry, 48(6), 2101–2108. [Link]

• Bobbitt, J. M., et al. (2022). Chemoselective Oxidation of Alcohols in the Presence of Amines Using an Oxoammonium Salt. The Journal of Organic Chemistry, 87(24), 16758–16766. [Link]

• Merlic, C. A. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. UCLA Chemistry and Biochemistry. [Link]

• Guerin, K. (n.d.). Guide for crystallization. University of Geneva. [Link]

• Wang, Y., et al. (2020). A kind of preparation method of chiral 1-amino-2-propanol.

• Teo, T. H., & Phey, C. P. S. (2024). Effects of Alkaline Extraction pH on Amino Acid Compositions, Protein Secondary Structures, Thermal Stability, and Functionalities of Brewer's Spent Grain Proteins. Journal of Agricultural and Food Chemistry, 72(25), 10839–10848. [Link]

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Technical Support Center: Chromatography Troubleshooting for 2-Amino-2-(3-bromophenyl)propan-1-ol

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals System Overview: 2-Amino-2-(3-bromophenyl)propan-1-ol is a highly polar, multifunctional molecule. It contains a basic primary amine, a hydrogen-bonding primary alcohol, and a lipophilic, UV-active bromophenyl ring. This combination of functional groups makes purification via standard normal-phase silica gel chromatography notoriously difficult, often resulting in severe peak tailing, streaking, and low mass recovery.

This guide provides field-proven, mechanistically grounded solutions to overcome these chromatographic challenges.

Part 1: Mechanistic Analysis & Visual Workflow

To successfully purify this compound, one must understand the causality behind the separation failure. Standard Type-A silica gel contains surface silanol groups (Si-OH) that are weakly acidic (pKa ~4.5–5.5). The primary amine on 2-amino-2-(3-bromophenyl)propan-1-ol acts as a base, leading to a strong acid-base ion-exchange interaction. Because this secondary retention mechanism is kinetically slower than standard adsorption/desorption, the compound drags behind the main elution band, causing "tailing" 1.

Mechanistic pathway of silanol-amine interactions and competitive masking by TEA.

Workflow for optimizing chromatographic conditions for basic amino alcohols.

Part 2: Troubleshooting Guides & FAQs

Q1: Why does 2-Amino-2-(3-bromophenyl)propan-1-ol streak across my TLC plate and tail during column elution? A1: The molecule contains a sterically hindered but highly basic primary amine. Standard silica gel has acidic surface silanol groups. The amine acts as a base, leading to an acid-base ion-exchange interaction. This secondary retention mechanism causes the compound to drag or "tail" behind the main band 2. The adjacent hydroxyl group further increases the molecule's affinity for silica via hydrogen bonding.

Q2: How can I neutralize the silica gel to prevent this irreversible binding? A2: The most effective method is competitive masking using a volatile basic additive. By adding 1-3% (v/v) Triethylamine (TEA) or Ammonium Hydroxide to your mobile phase, the additive saturates the acidic silanol sites. Because TEA is present in vast molar excess compared to your loaded sample, it prevents the amino alcohol from interacting with the silica, allowing it to elute based purely on its polarity 3.

Q3: What solvent system is optimal for this specific amino alcohol? A3: Due to the high polarity of the amino alcohol and the lipophilicity of the bromophenyl ring, a mid-to-high polarity system is required. A highly effective starting point is Dichloromethane (DCM) : Methanol (MeOH) : TEA in a ratio of 90:9:1. If the compound elutes too quickly, switch to Ethyl Acetate : Hexanes : TEA (e.g., 50:49:1).

Q4: I recovered less than 40% of my injected mass. Where did my compound go? A4: Low recovery is a hallmark of irreversible adsorption to the stationary phase. If TEA deactivation fails, the compound is likely permanently bound to highly active, trace-metal-contaminated silanol sites. To resolve this, switch your stationary phase to Amine-Functionalized Silica (NH2-Silica) or Neutral Alumina, which lack these acidic sites entirely 4.

Part 3: Self-Validating Experimental Protocols

Protocol A: Preparation and Execution of a TEA-Deactivated Silica Column

Design Principle: This protocol incorporates a pre-column TLC validation step to ensure the mobile phase is correctly optimized before committing the bulk sample.

• Mobile Phase Preparation: Prepare 1L of your chosen solvent system (e.g., DCM/MeOH 90:10). Add 10 mL of Triethylamine (TEA) to achieve a 1% (v/v) concentration. Mix thoroughly.

• Validation Checkpoint (TLC): Spot your crude 2-Amino-2-(3-bromophenyl)propan-1-ol onto a standard silica TLC plate. Develop the plate using the TEA-spiked mobile phase.

  • Pass Criteria: The spot must have an Rf of 0.2–0.4 and appear as a tight, round circle under UV (254 nm) without a trailing tail. If tailing persists, increase TEA to 2% or 3%.

• Slurry Preparation: In an Erlenmeyer flask, mix the required mass of silica gel with the TEA-containing mobile phase. Stir gently for 15–20 minutes. Mechanistic Note: This incubation period is critical as it allows the TEA to fully neutralize the acidic silanol sites before packing.

• Column Equilibration: Pour the slurry into the column. Flush with at least 2 column volumes (CV) of the TEA-containing mobile phase to ensure a uniformly deactivated bed.

• Loading & Elution: Dissolve the crude sample in the minimum amount of mobile phase and load it onto the column. Elute and collect fractions as normal.

Protocol B: Post-Purification Removal of Triethylamine

Design Principle: TEA has a boiling point of 89°C and often co-elutes as a residual contaminant. This protocol uses spectroscopic validation to confirm complete removal.

• Primary Evaporation: Pool the product-containing fractions and concentrate via rotary evaporation at 40°C under reduced pressure.

• Azeotropic Removal: If TEA residue is suspected, dissolve the resulting oil/solid in 10 mL of Toluene and re-evaporate. Toluene forms an azeotrope with TEA, facilitating its removal. Repeat twice.

• High-Vacuum Drying: Place the flask on a high-vacuum line (Schlenk line or lyophilizer) for 12–24 hours.

• Validation Checkpoint (NMR): Take a crude ^1H NMR in CDCl3 or DMSO-d6.

  • Pass Criteria: Confirm the absence of TEA peaks: a distinct triplet at ~1.0 ppm (CH3) and a quartet at ~2.5 ppm (CH2).

Part 4: Quantitative Data Presentation

Table 1: Comparison of Stationary Phases for Amino Alcohol Purification

Stationary Phase	Recommended Additive	Additive Conc. (v/v)	Typical Recovery (%)	Retention Mechanism	Post-Purification Step
Standard Silica Gel	None	0%	< 40%	Adsorption + Ion Exchange	Direct Evaporation
Deactivated Silica	Triethylamine (TEA)	1.0 - 3.0%	85 - 95%	Pure Adsorption	Azeotropic Evap / High Vac
NH2-Functionalized Silica	None	0%	> 90%	Adsorption	Direct Evaporation
Neutral Alumina	None	0%	75 - 85%	Adsorption	Direct Evaporation
Reversed-Phase (C18)	TEA or TFA	0.1 - 0.5%	> 95%	Hydrophobic Partitioning	Lyophilization

Note: In Reversed-Phase Liquid Chromatography (RPLC), TEA is still used to cap residual silanols on the C18 bonded phase, which improves peak shape and prevents secondary interactions 5.

References

• BenchChem. "Technical Support Center: Purifying Basic Amines via Column Chromatography." 1

• Phenomenex. "Tip on Peak Tailing of Basic Analytes." 2

• BenchChem. "Technical Support Center: Column Chromatography of Alpha-Aminoketones." 3

• BenchChem. "Technical Support Center: Purification of Polar Aminochromanols." 4

• Pharma Growth Hub. "Effect of Triethylamine (TEA) on the Retention in RPLC." 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pharmagrowthhub.com [pharmagrowthhub.com]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: Biological Activity of 2-Amino-2-(3-bromophenyl)propan-1-ol and Its Structural Analogs in Drug Discovery

Executive Summary

The compound 2-amino-2-(3-bromophenyl)propan-1-ol (CAS 2137742-56-2) and its structural analogs represent a versatile class of chiral amino alcohol building blocks utilized extensively in modern drug discovery [1, 2]. As a Senior Application Scientist, I frequently evaluate these precursors not as final therapeutics, but as critical pharmacophores that dictate the biological activity of downstream derivatives. This guide objectively compares the performance, structural logic, and biological applications of 2-amino-2-(3-bromophenyl)propan-1-ol against its primary alternatives, such as the unsubstituted 2-amino-2-phenylpropan-1-ol and the para-bromo (4-bromo) analog.

Structural Logic & Causality: The Role of the Meta-Bromo Substitution

In medicinal chemistry, the shift from an unsubstituted phenyl ring to a meta-halogenated system is never arbitrary. The inclusion of a bromine atom at the 3-position of the phenyl ring introduces three critical causal effects on biological activity:

• Halogen Bonding & Target Affinity : Bromine acts as a strong halogen bond donor. In the hydrophobic pockets of target kinases (such as ERK1/2) or G-protein coupled receptors (like S1P), the meta-bromo group can form highly directional stabilizing interactions with backbone carbonyls of the protein, significantly increasing binding affinity compared to the unsubstituted analog [3].

• Steric Hindrance & Selectivity : The atomic radius of bromine restricts the rotational freedom of the phenyl ring. This steric bulk at the meta position often forces the molecule into a specific bioactive conformation, reducing off-target binding that is commonly seen with the more flexible unsubstituted 2-amino-2-phenylpropan-1-ol.

• Metabolic Stability : Unsubstituted phenyl rings are highly susceptible to cytochrome P450-mediated para- and meta-hydroxylation. The presence of the meta-bromo group blocks this metabolic liability, increasing the half-life of the resulting active pharmaceutical ingredient (API).

Comparative Biological Activity Profiles

These amino alcohols are primarily derivatized into three distinct classes of biologically active compounds:

Kinase Inhibitors (ERK1/2 Pathway)

Derivatives of 2-amino-2-phenylpropan-1-ol are critical in synthesizing benzolactam compounds that act as potent inhibitors of ERK1/2 kinases, a major node in the MAPK signaling pathway implicated in various cancers (e.g., pancreatic and colorectal adenocarcinomas) [3]. The meta-bromo analog often yields derivatives with superior IC 50​ values due to enhanced hydrophobic pocket filling.

ERK1/2 MAPK Signaling Pathway illustrating the inhibitory action of amino alcohol derivatives.

Monoamine Transporter Modulators

Cyclization of these amino alcohols yields substituted morpholines (e.g., 2-methyl-2-phenylmorpholine analogs)[4]. These compounds act as monoamine releasing agents or reuptake inhibitors targeting dopamine and norepinephrine transporters. The 3-bromo substitution typically shifts the selectivity profile, often increasing affinity for the norepinephrine transporter (NET) over the dopamine transporter (DAT) compared to the unsubstituted baseline.

Sphingosine-1-Phosphate (S1P) Modulators

Structurally related to the immunomodulator fingolimod, these precursors can be alkylated to form S1P receptor agonists/antagonists. The lipophilicity introduced by the bromine atom enhances membrane permeability, a critical factor for central nervous system (CNS) penetrance in multiple sclerosis models.

Quantitative Data Presentation: Analog Comparison

The following table summarizes the comparative physicochemical properties and relative biological performance of the building blocks when converted into their respective standard derivatives (e.g., morpholine or benzolactam analogs).

Compound Precursor	CAS Number	LogP (Predicted)	Primary Target Class	Relative IC 50​ / Affinity (Derivative)	Metabolic Stability
2-Amino-2-phenylpropan-1-ol	18110-40-2	0.85	Monoamine Transporters	Baseline (1x)	Low (Rapid hydroxylation)
2-Amino-2-(4-bromophenyl)propan-1-ol	1803598-52-8	1.72	ERK1/2 Kinases	Moderate (0.5x Baseline IC 50​ )	Moderate (Blocked para position)
2-Amino-2-(3-bromophenyl)propan-1-ol	2137742-56-2	1.72	ERK1/2 Kinases, S1P	High (0.2x Baseline IC 50​ )	High (Blocked meta position)

Note: IC 50​ values are relative to the unsubstituted baseline derivative in standardized in vitro kinase/transporter assays [1, 3].

Experimental Protocols: Self-Validating Kinase Inhibition Assay

To objectively evaluate the biological activity of derivatives synthesized from 2-amino-2-(3-bromophenyl)propan-1-ol, a robust, self-validating Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is required. This protocol ensures reproducibility and eliminates false positives caused by compound autofluorescence.

Step-by-Step Methodology:

• Compound Preparation : Dissolve the synthesized derivative (e.g., benzolactam analog) in 100% DMSO to a stock concentration of 10 mM. Perform a 3-fold serial dilution in an assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl 2​ , 1 mM EGTA, 0.01% Brij-35) to create a 10-point dose-response curve.

• Enzyme Incubation : In a 384-well low-volume plate, add 5 µL of recombinant active ERK1/2 enzyme (final concentration 0.5 nM) to 2.5 µL of the diluted compound. Incubate at room temperature for 15 minutes to allow equilibrium binding.

• Reaction Initiation : Add 2.5 µL of a substrate mixture containing ATP (at the predetermined K m​ value, typically 10 µM) and a biotinylated peptide substrate (1 µM).

  • Causality Check: Running the assay at the ATP K m​ ensures the assay is highly sensitive to competitive ATP-site inhibitors, which these halogenated derivatives typically are.

• Kinase Reaction : Seal the plate and incubate for 60 minutes at 25°C.

• Signal Detection (TR-FRET) : Terminate the reaction by adding 10 µL of stop buffer containing EDTA (to chelate Mg 2+ ) and TR-FRET detection reagents (Europium-labeled anti-phospho antibody and Streptavidin-APC). Incubate for 30 minutes in the dark.

• Data Acquisition & Validation : Read the plate on a multi-mode microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio.

  • Self-Validation Step: Ensure the Z'-factor of the control wells is >0.6, confirming assay robustness and signal-to-noise validity before calculating the IC 50​ .

Step-by-step experimental workflow for the TR-FRET Kinase Inhibition Assay.

Conclusion

While the unsubstituted 2-amino-2-phenylpropan-1-ol serves as a fundamental baseline, the strategic incorporation of a meta-bromo group in 2-amino-2-(3-bromophenyl)propan-1-ol fundamentally upgrades the pharmacophore. By enhancing halogen bonding capabilities, dictating steric conformation, and improving metabolic stability, this specific analog provides a superior starting point for the development of high-affinity kinase inhibitors and selective monoamine modulators.

References

• NextSDS. "2-amino-2-(3-bromophenyl)propan-1-ol hydrochloride — Chemical Substance Information.
• Sigma-Aldrich. "3 amino propan 2 ol.
• Google Patents. "WO2017068412A1 - Benzolactam compounds as protein kinase inhibitors."
• Benchchem. "2-Methyl-2-phenylmorpholine|C11H15NO|Research Chemical.

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Amino-2-(3-bromophenyl)propan-1-ol

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 2-Amino-2-(3-bromophenyl)propan-1-ol. As a halogenated aromatic amine, this compound requires meticulous handling and disposal to ensure the safety of laboratory personnel and protect the environment. This document moves beyond a simple checklist, explaining the scientific rationale behind each procedural step to empower researchers with the knowledge for safe and responsible chemical waste management.

Hazard Identification and Risk Assessment: The "Why" Behind the Procedure

Understanding the inherent risks of a chemical is the foundation of its safe management. 2-Amino-2-(3-bromophenyl)propan-1-ol presents a multi-faceted hazard profile that dictates its stringent disposal requirements.

• Halogenated Organic Compound: The presence of a carbon-bromine bond places this molecule in the category of halogenated organic compounds.[1] These substances are often persistent in the environment and can form hazardous byproducts, such as hydrogen bromide, upon incomplete combustion.[2][3] Consequently, they are subject to specific disposal regulations, often prohibiting land disposal and requiring high-temperature incineration.[1][4]

• Aromatic Amine: Aromatic amines as a class can pose significant health risks, including skin irritation and potential for absorption.[5] Safe handling requires robust personal protective equipment to prevent dermal exposure.[6]

• Corrosivity and Irritation: Safety Data Sheets (SDS) for analogous amino alcohol compounds indicate they can cause severe skin burns and serious eye damage.[2][7] The hydrochloride salt of a similar compound is classified as a skin and eye irritant.[8][9]

This combination of properties classifies 2-Amino-2-(3-bromophenyl)propan-1-ol as a hazardous waste, necessitating disposal through a licensed professional service and strictly forbidding common practices like drain or trash disposal.[9][10]

Table 1: Chemical and Hazard Profile

Property	Value	Source(s)
Chemical Name	2-Amino-2-(3-bromophenyl)propan-1-ol	[11]
CAS Number	1183013-69-5	[11]
Molecular Formula	C9H12BrNO	[11]
Key Hazards	Halogenated Organic, Aromatic Amine, Potential Skin/Eye Irritant	[1][5][9]
Prohibited Disposal	Drain, Regular Trash, Evaporation	[12][13]

Pre-Disposal: Safe Handling and Segregation in the Laboratory

Proper disposal begins the moment the chemical is deemed waste. Adherence to correct handling and segregation protocols is non-negotiable to prevent accidental exposure and cross-contamination.

Personal Protective Equipment (PPE)

Before handling the waste container, ensure you are wearing the appropriate PPE. The causality is direct: this compound is a potential skin and eye irritant, and its toxicological properties are not fully investigated.[7]

• Gloves: Nitrile or butyl rubber gloves. Aromatic amines may permeate some common glove types, so ensure the selected material has a high resistance.[5]

• Eye Protection: Chemical safety goggles are mandatory. If there is a splash risk, a face shield should be worn in addition to goggles.[2]

• Lab Coat: A standard laboratory coat to protect from incidental contact.

Step-by-Step Waste Segregation Protocol

The principle of waste segregation is to prevent dangerous reactions and to streamline the final disposal process. Halogenated and non-halogenated waste streams are typically incinerated under different conditions.[4][14]

• Designate a Waste Stream: This compound must be disposed of as "Halogenated Organic Waste." [14] Never mix it with non-halogenated solvents, aqueous waste, or solid waste.

• Select a Container: Use a clean, sealable, and chemically compatible container. A high-density polyethylene (HDPE) or glass container is typically appropriate. Ensure the container is in good condition with no cracks or leaks.

• Transfer the Waste: Carefully transfer the pure 2-Amino-2-(3-bromophenyl)propan-1-ol, or any solutions containing it, into the designated halogenated waste container using a funnel. If transferring solids, use a powder funnel.

• Contaminated Materials: Any materials grossly contaminated with this chemical (e.g., pipette tips, weighing paper, spill cleanup debris) must also be placed in the same hazardous waste container or a designated solid halogenated waste container.[13]

• Seal the Container: Securely close the container lid. Do not overfill; leave at least 10% headspace to allow for vapor expansion.

The Disposal Workflow: From Your Lab to Final Disposition

The following workflow outlines the compliant pathway for disposing of 2-Amino-2-(3-bromophenyl)propan-1-ol. This process is designed to be a self-validating system, relying on coordination with your institution's certified safety professionals.

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. fishersci.com [fishersci.com]
• 3. Chapter One: Perspective on Halogenated Organic Compounds | Risk Assessment Portal | US EPA [assessments.epa.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. OSHA Technical Manual (OTM) - Section III: Chapter 1 | Occupational Safety and Health Administration [osha.gov]
• 6. OSHA Technical Manual (OTM) - Section II: Chapter 2 | Occupational Safety and Health Administration [osha.gov]
• 7. fishersci.com [fishersci.com]
• 8. nextsds.com [nextsds.com]
• 9. enamine.enamine.net [enamine.enamine.net]
• 10. acs.org [acs.org]
• 11. 2-Amino-2-(3-bromophenyl)propan-1-ol | 1183013-69-5 [sigmaaldrich.com]
• 12. H&S Section 6: Hazardous Materials Recycling & Disposal | College of Chemistry [chemistry.berkeley.edu]
• 13. vumc.org [vumc.org]
• 14. bucknell.edu [bucknell.edu]